Cas no 2060024-38-4 (N,N-dimethyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine dihydrochloride)

• Product Name: N,N-dimethyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine dihydrochloride
• CAS No: 2060024-38-4
• MF: C₉H₁₅ClN₄
• MW: 214.695200204849
• MDL: MFCD30497886
• CID: 4635447
• PubChem ID: 126772196
• Update Time: 2025-11-01

N,N-dimethyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine dihydrochloride

• MDL： MFCD30497886
• Inchi： 1S/C9H14N4.ClH/c1-13(2)9-5-7-6-10-4-3-8(7)11-12-9;/h5,10H,3-4,6H2,1-2H3;1H
• InChI Key： SUTLDQWHLPAHDN-UHFFFAOYSA-N
• SMILES： N(C1=NN=C2CCNCC2=C1)(C)C.Cl

Additional information on N,N-dimethyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine dihydrochloride

N,N-dimethyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine dihydrochloride: A Comprehensive Overview of Its Chemical Profile and Emerging Applications

N,N-dimethyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine dihydrochloride, with the CAS number 2060024-38-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its unique structural framework and potential biological activities. The compound belongs to the pyrido[4,3-c]pyridazine class, a scaffold that has been extensively studied for its pharmacological properties. The presence of multiple nitrogen atoms in its structure imparts a high degree of reactivity and versatility, making it a valuable candidate for further investigation in drug discovery.

The< strong> chemical structure of N,N-dimethyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine dihydrochloride consists of a fused ring system comprising a pyridazine and a pyridine moiety. This arrangement creates a rigid framework that can interact with biological targets in specific ways. The< strong> dihydrochloride salt form of the compound enhances its solubility in aqueous solutions, which is a critical factor for its application in biochemical assays and pharmacokinetic studies.

Recent< strong> research has highlighted the< strong> potential therapeutic applications of this compound. Studies have indicated that N,N-dimethyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine dihydrochloride may exhibit< strong> anti-inflammatory and< strong> antioxidant properties. These characteristics are particularly relevant in the context of chronic inflammatory diseases and oxidative stress-related disorders. The< strong> molecular interactions of this compound with various enzymes and receptors have been explored using computational modeling techniques, which have provided insights into its mechanism of action.

In addition to its< strong> pharmacological potential , N,N-dimethyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine dihydrochloride has been investigated for its< strong> role in chemical biology . Its ability to modulate the activity of key enzymes involved in signal transduction pathways makes it a promising tool for studying cellular processes. For instance, preliminary studies have suggested that this compound may interfere with the activity of kinases and phosphatases, which are critical regulators of cell proliferation and differentiation.

The< strong> synthesis of N,N-dimethyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies has enabled researchers to produce this compound in sufficient quantities for both laboratory studies and potential clinical trials. The< strong > stereochemistry of the molecule has been carefully controlled to avoid the formation of isomers that could alter its biological activity.

Evaluation of the< strong > pharmacokinetic properties of N,N-dimethyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine dihydrochloride has revealed interesting findings regarding its absorption, distribution, metabolism, and excretion (ADME). These studies have been crucial in determining the appropriate dosing regimens and identifying potential side effects. The compound exhibits moderate oral bioavailability and a relatively long half-life in vivo , suggesting that it may be suitable for once-daily administration in therapeutic settings.

The< strong > safety profile of N,N-dimethyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine dihydrochloride has been assessed through preclinical toxicology studies. These investigations have shown that the compound is well-tolerated at doses relevant to its intended therapeutic use. However , further studies are needed to evaluate its long-term effects and potential interactions with other drugs. The< strong > regulatory framework for approving new pharmaceutical agents requires comprehensive data on safety and efficacy before clinical use can be authorized.

The future directions for research on N,N-dimethyl-5H ,6 H ,7 H ,8 H -pyrido[4 , 3 - c ]pyridazin - 3 - amine dihydrochloride are numerous . Investigations into its< strong > mechanism of action would provide a deeper understanding of how it interacts with biological targets . Additionally , exploring its potential as an< strong > lead compound for drug development could lead to novel therapies targeting various diseases . Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical applications.